1-(3-((5-Bromopyrimidin-2-yl)oxy)piperidin-1-yl)-2-(3-(trifluoromethyl)phenyl)ethanone

• IUPAC Name: 1-[3-(5-bromopyrimidin-2-yl)oxypiperidin-1-yl]-2-[3-(trifluoromethyl)phenyl]ethanone
• InChI: InChI=1S/C18H17BrF3N3O2/c19-14-9-23-17(24-10-14)27-15-5-2-6-25(11-15)16(26)8-12-3-1-4-13(7-12)18(20,21)22/h1,3-4,7,9-10,15H,2,5-6,8,11H2
• InChI Key: FQPVDYYOIVTGEC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CC2=CC(=CC=C2)C(F)(F)F)OC3=NC=C(C=N3)Br
• Molecular Formula: C18H17BrF3N3O2
• Molecular Weight: 444.2 g/mol
• CAS No.: 2034498-57-0

Description

1-(3-((5-Bromopyrimidin-2-yl)oxy)piperidin-1-yl)-2-(3-(trifluoromethyl)phenyl)ethanone is a useful research compound. Its molecular formula is C18H17BrF3N3O2 and its molecular weight is 444.252. The purity is usually 95%.
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Scientific Research Applications

Hydrogen-bonding Patterns and Structural Studies

One area of application involves studying hydrogen-bonding patterns in similar compounds, which can influence their structural properties and stability. For instance, research on enaminones, compounds related to the target chemical structure, has explored their hydrogen-bonding patterns, revealing how these interactions contribute to their crystal structures and stability. This understanding is crucial for designing compounds with desired physical and chemical properties (Balderson et al., 2007).

Synthesis and Antibacterial Activity

Another application is the synthesis of novel compounds for antibacterial activity. Studies have shown that compounds with structural features similar to the target compound can be synthesized and tested for their antibacterial properties, providing valuable insights into the design of new antimicrobial agents (Merugu, Ramesh, & Sreenivasulu, 2010).

Anticancer and Anti-inflammatory Activity

Further, similar compounds have been synthesized and evaluated for their potential anticancer and anti-inflammatory activities. This involves the design and synthesis of novel derivatives, followed by their biological evaluation to identify compounds with promising therapeutic effects (Hammam, Sharaf, & El-Hafez, 2001).

Molecular Interaction Studies

Moreover, the study of molecular interactions, such as hydrogen bonds and π-π interactions, is another significant application. These studies not only contribute to the understanding of the fundamental properties of these compounds but also assist in the design of materials and drugs with specific functions and activities (Karthik et al., 2021).